N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide
Overview
Description
N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide, also known as BML-210, is a synthetic compound that has been studied for its potential as a therapeutic agent. This compound has been investigated for its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide is not fully understood. It has been suggested that N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide may inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression. By inhibiting HDAC activity, N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide may alter the expression of genes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the expression of pro-inflammatory cytokines. Additionally, N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide has been shown to inhibit the activity of HDACs, which may alter gene expression and lead to changes in cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide is readily available and can be synthesized using relatively simple methods. One limitation of using N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide in lab experiments is that it may have off-target effects that could complicate data interpretation.
Future Directions
There are several future directions for research on N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide. One area of interest is the development of N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide derivatives that have improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide and to determine its potential for use in combination therapies with other anti-cancer or anti-inflammatory agents. Finally, clinical trials are needed to determine the safety and efficacy of N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide in humans.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide has been studied for its potential as an anti-cancer agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide has been investigated for its potential as an anti-inflammatory agent. It has been shown to reduce inflammation in animal models of inflammatory diseases.
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O3/c1-3-4-5-18(23)21-15-9-6-13(7-10-15)19(24)22-16-12-14(20)8-11-17(16)25-2/h6-12H,3-5H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJTSSFVNRBDVST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)Cl)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-2-methoxyphenyl)-4-(pentanoylamino)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4,6-dianilino-1,3,5-triazin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide](/img/structure/B4844129.png)
![N-(2,4-difluorophenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide](/img/structure/B4844132.png)
![2-benzyl-4-(4-morpholinyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine](/img/structure/B4844155.png)
![1-ethyl-N-methyl-4-({5-[(pentafluorophenoxy)methyl]-2-furoyl}amino)-1H-pyrazole-3-carboxamide](/img/structure/B4844160.png)
![3-(3,4-dichlorophenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acrylamide](/img/structure/B4844161.png)
![N-(2,5-dimethylphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]cyclohexanecarboxamide](/img/structure/B4844177.png)
![N-[5-(2,4-dichlorobenzylidene)-2-oxo-4-thioxo-1,3-thiazolidin-3-yl]-2-hydroxybenzamide](/img/structure/B4844179.png)
![3-[(3-isoxazolylmethyl)thio]-2(1H)-quinoxalinone](/img/structure/B4844184.png)
![4-(4-methoxyphenyl)-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]thio}-6-phenylnicotinonitrile](/img/structure/B4844192.png)
![5-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-methoxybenzylidene}-1,3-dimethyl-2-thioxo-4-imidazolidinone](/img/structure/B4844222.png)